Cas no 58095-37-7 (Formamide, N-(4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-yl)-)

• Product Name: Formamide, N-(4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-yl)-
• CAS No: 58095-37-7
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 343123
• PubChem ID: 23347790
• Update Time: 2025-04-19

Formamide, N-(4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-yl)-
• N-(7-oxo-5,6-dihydro-4H-1-benzothiophen-4-yl)formamide
• OVYSXAZBCBIOSB-UHFFFAOYSA-N
• N-(7-Oxo-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)formamide
• N-(4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-yl)formamide
• (+)-N-(4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-yl)formamide
• 58095-37-7
• SCHEMBL11478127
• N-(4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-yl)-formamide
• N-formyl-4,5,6,7-tetrahydro-7-oxobenzo-[b]thiophen-4-amine
• (-)-N-(4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-yl)formamide
• N-formyl-4,5,6,7-tetrahydro-7-oxobenzo[b]-thiophen-4-amine
• DTXSID80633279
• N-formyl-4,5,6,7-tetrahydro-7-oxobenzo[b]thiophen-4-amine

• Inchi： 1S/C9H9NO2S/c11-5-10-7-1-2-8(12)9-6(7)3-4-13-9/h3-5,7H,1-2H2,(H,10,11)
• InChI Key： OVYSXAZBCBIOSB-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(CCC2NC=O)=O

Computed Properties

• Exact Mass: 195.03547
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 46.17